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Compound of Interest

Methyl 3,6-dibromopyrazine-2-
Compound Name:
carboxylate

Cat. No.: B576689

An In-depth Technical Guide to Methyl 3,6-
dibromopyrazine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Methyl 3,6-dibromopyrazine-
2-carboxylate could be located. The safety information provided herein is based on data for
structurally related compounds and should be used as a guideline only. A thorough risk
assessment should be conducted before handling this chemical.

Chemical and Physical Properties

Methyl 3,6-dibromopyrazine-2-carboxylate is a halogenated pyrazine derivative. The
following table summarizes its key physical and chemical properties.
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Property Value Source
CAS Number 13301-04-7 [1]
Molecular Formula CeH4Br2N20:2 [1]
Molecular Weight 295.92 g/mol [1]
Melting Point 66-68 °C [1]
Boiling Point (Predicted) 304.6 £37.0 °C [1]
Density (Predicted) 2.024 g/cm3 [1]
pKa (Predicted) -3.85+0.10 [1]
InChikey OHKYQPNNVGHVOT- 1]
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Safety and Hazard Information

Based on data for similar brominated pyrazine compounds, Methyl 3,6-dibromopyrazine-2-
carboxylate is expected to be a hazardous substance. The following information is
extrapolated from safety data for related compounds and should be treated with caution.

GHS Hazard Classification (Predicted)
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Hazard Class Category GHS Code
Acute Toxicity, Oral 4 H302 (Harmful if swallowed)[2]
o H312 (Harmful in contact with
Acute Toxicity, Dermal 4 )
skin)[3]
) ) o H315 (Causes skin irritation)[3]
Skin Corrosion/Irritation 2 )
Serious Eye Damage/Eye oA H319 (Causes serious eye
Irritation irritation)[3][4]
Acute Toxicity, Inhalation 4 H332 (Harmful if inhaled)[3]
Specific Target Organ Toxicity )
. H335 (May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation)[3][4]

Precautionary Measures
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Type Precautionary Statement Source

P261: Avoid breathing

Prevention dust/fume/gas/mist/vapors/spr
ay.[4]

P264: Wash face, hands and
any exposed skin thoroughly

after handling.[4]

P270: Do not eat, drink or
smoke when using this

product.[3]

P271: Use only outdoors or in

a well-ventilated area.[3][4]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[3][4]

P301 + P312: IF

SWALLOWED: Call a POISON
Response L

CENTER or doctor/physician if

you feel unwell.

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.[4]

P304 + P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[4]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3][4]
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P330: Rinse mouth.

P332 + P313: If skin irritation
occurs: Get medical

advice/attention.

P337 + P313: If eye irritation
persists: Get medical

advice/attention.[3]

P362 + P364: Take off
contaminated clothing and

wash it before reuse.[4]

P403 + P233: Store in a well-
Storage ventilated place. Keep

container tightly closed.[4]

P405: Store locked up.

P501: Dispose of
contents/container to an

Disposal .
approved waste disposal plant.

[4]

Handling and First Aid
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

e Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.
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First-Aid Measures

 In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[4]

 In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothes and shoes. Get medical attention if irritation develops and persists.

[5]

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[4]

« If swallowed: Clean mouth with water and drink afterwards plenty of water. Get medical

attention if symptoms occur.[4]

Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 3,6-dibromopyrazine-2-
carboxylate are not readily available in the searched literature. However, a general synthetic
approach for related pyrazine carboxamides involves the coupling of a pyrazine carboxylic acid
with an amine. A plausible, generalized workflow for the synthesis and purification is outlined
below.
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Synthesis

Start: Pyrazine Carboxylic Acid Derivative

;

Add Coupling Reagents (e.g., DCC/DMAP) and Amine

;

Reaction under Inert Atmosphere

;

Monitor Reaction by TLC

Wolkup

Quench Reaction

;

Extract with Organic Solvent

;

Wash Organic Layer

;

Dry with Na2S0O4

Purifiéation

Concentrate under Reduced Pressure

;

Purify by Column Chromatography

:

Characterize Product (NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of pyrazine carboxamides.
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Potential Biological Activity and Signaling Pathways

Pyrazine derivatives are known to exhibit a wide range of biological activities, including
anticancer, antimicrobial, and anti-inflammatory properties.[6] While the specific biological
targets of Methyl 3,6-dibromopyrazine-2-carboxylate are unknown, many pyrazine-based
compounds function as inhibitors of protein kinases, which are key regulators of cellular

signaling pathways often dysregulated in diseases like cancer.

The following diagram illustrates a hypothetical signaling pathway that could be targeted by a

pyrazine derivative.
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Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway by a pyrazine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for Methyl 3,6-
dibromopyrazine-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576689#material-safety-data-sheet-msds-for-methyl-
3-6-dibromopyrazine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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